Cas no 1361724-85-7 (2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide)

• Product Name: 2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide
• CAS No: 1361724-85-7
• MF: C₁₃H₈Cl₂FNO
• MW: 284.113124847412
• CID: 4790453
• Update Time: 2025-06-15

2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide

• Inchi： 1S/C13H8Cl2FNO/c14-10-3-1-2-9(12(10)15)8-5-4-7(13(17)18)6-11(8)16/h1-6H,(H2,17,18)
• InChI Key： PKILNKDCQVXKLM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(C(N)=O)=CC=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 3.7
• Topological Polar Surface Area: 43.1

Additional information on 2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide

Comprehensive Overview of 2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide (CAS No. 1361724-85-7)

2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide (CAS No. 1361724-85-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique biphenyl backbone and amide functional group, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring dichloro and fluoro substituents, contributes to its distinct chemical properties, making it a subject of interest for researchers exploring structure-activity relationships (SAR) and drug discovery.

In recent years, the demand for halogenated biphenyl derivatives like 2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential applications in designing kinase inhibitors and anti-inflammatory agents, topics frequently searched in academic and industrial databases. The compound's fluorine moiety, a hotspot in modern drug design, enhances its metabolic stability and bioavailability, aligning with the growing trend of fluorinated pharmaceuticals.

From an environmental perspective, the compound's chlorinated and fluorinated components raise questions about its ecological impact, a recurring theme in sustainability-focused discussions. Analytical methods such as HPLC and LC-MS are often employed to study its degradation pathways, addressing concerns about persistent organic pollutants (POPs). This dual focus on utility and safety reflects the compound's relevance in both green chemistry and industrial applications.

The synthesis of 2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide typically involves palladium-catalyzed cross-coupling reactions, a technique widely discussed in organic synthesis forums. Its carboxylic acid amide group further enables derivatization, making it a valuable scaffold for combinatorial chemistry. These attributes have led to its inclusion in proprietary libraries for high-throughput screening (HTS), a method increasingly popular in AI-driven drug discovery platforms.

Market analysts note rising interest in CAS No. 1361724-85-7 due to its potential role in precision medicine and targeted therapies. Queries about its supply chain and regulatory status frequently appear in procurement databases, underscoring its commercial importance. As regulatory frameworks evolve, particularly in regions emphasizing REACH compliance, stakeholders are advised to monitor updates regarding its safety data sheets (SDS) and handling protocols.

In conclusion, 2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid amide exemplifies the intersection of chemical innovation and practical application. Its multifaceted utility—from pharmaceutical intermediates to material science—ensures its continued prominence in scientific literature and industrial workflows. Future research may explore its crystallography or computational modeling, areas gaining traction in digital chemistry initiatives.